Cas no 2009710-23-8 (Carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2009710-23-8
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5294033
• Update Time: 2025-05-30

Carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-7(13-11(16)17-12(3,4)5)10(15)9-6-18-8(2)14-9/h6-7H,1-5H3,(H,13,16)
• InChI Key： OXONTYFHZPGKFM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(C1=CSC(C)=N1)=O

Additional information on Carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-Methyl-2-(2-Methyl-4-Thiazolyl)-2-Oxoethyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is a complex organic compound with the CAS number 2009710-23-8. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. The molecule is characterized by its thiazole ring system, which is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This structure contributes to its stability and reactivity, making it a valuable compound in both academic research and industrial applications.

The thiazole moiety in this compound plays a pivotal role in its chemical behavior. Thiazoles are known for their ability to participate in various reactions, including nucleophilic aromatic substitution and cycloaddition reactions. Recent studies have highlighted the potential of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. For instance, researchers have explored the ability of N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl] derivatives to inhibit specific enzymes involved in inflammatory pathways.

The carbamic acid ester group in this compound adds another layer of functionality. Carbamic acid esters are commonly used as intermediates in the synthesis of urethanes and other nitrogen-containing compounds. The 1,1-dimethylethyl ester group enhances the compound's solubility and stability under certain conditions, making it suitable for use in various chemical processes. Recent advancements in green chemistry have also explored the use of such esters as biodegradable materials.

One of the most promising areas of research involving this compound is its application in pharmaceuticals. The N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl] group has been shown to exhibit selective binding to certain receptors, making it a potential candidate for drug design. For example, studies have demonstrated that this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also found use in agrochemicals. The thiazole ring system has been implicated in plant growth regulation and pest control. Recent research has focused on optimizing the synthesis of this compound to improve its efficacy as a plant growth regulator while minimizing environmental impact.

The synthesis of carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization with the appropriate substituents to form the desired derivative. Researchers have recently developed more efficient synthetic routes that reduce reaction times and improve yields.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation into less complex molecules. This information is vital for industries looking to adopt greener manufacturing practices.

In conclusion, carbamic acid, N-[1-methyl-2-(2-methyl-4-thiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No: 2009710-23-8) is a versatile compound with a wide range of applications across different scientific domains. Its unique structural features make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.